(2,6-Dichlorophenyl)methanesulfonamide
Overview
Description
(2,6-Dichlorophenyl)methanesulfonamide is an organic compound with the molecular formula C₇H₇Cl₂NO₂S It is a sulfonamide derivative, characterized by the presence of a sulfonamide group attached to a dichlorophenyl ring
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2,6-Dichlorophenyl)methanesulfonamide typically involves the reaction of 2,6-dichlorobenzene with methanesulfonyl chloride in the presence of a base such as pyridine or triethylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows:
2,6-Dichlorobenzene+Methanesulfonyl chloride→this compound
Industrial Production Methods
In industrial settings, the production of this compound may involve large-scale batch or continuous processes. The reaction conditions are optimized to maximize yield and purity, often involving the use of advanced catalysts and purification techniques.
Chemical Reactions Analysis
Types of Reactions
(2,6-Dichlorophenyl)methanesulfonamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfonic acid derivatives.
Reduction: Reduction reactions can lead to the formation of amine derivatives.
Substitution: The chlorine atoms on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.
Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions, often in the presence of a catalyst.
Major Products Formed
Oxidation: Sulfonic acid derivatives.
Reduction: Amine derivatives.
Substitution: Various substituted phenylmethanesulfonamide derivatives.
Scientific Research Applications
(2,6-Dichlorophenyl)methanesulfonamide has a wide range of applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex organic molecules.
Biology: Investigated for its potential as an enzyme inhibitor or as a probe in biochemical assays.
Medicine: Explored for its potential therapeutic properties, including antimicrobial and anti-inflammatory effects.
Industry: Utilized in the development of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of (2,6-Dichlorophenyl)methanesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonamide group can form hydrogen bonds with active site residues, inhibiting enzyme activity or modulating receptor function. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
- N-(2,4-Dichlorophenyl)methanesulfonamide
- N-(2-Chlorophenyl)methanesulfonamide
- N-(4-Chlorophenyl)methanesulfonamide
Uniqueness
(2,6-Dichlorophenyl)methanesulfonamide is unique due to the specific positioning of the chlorine atoms on the phenyl ring, which can influence its reactivity and interaction with biological targets. This positional isomerism can result in different chemical and biological properties compared to its analogs.
Biological Activity
(2,6-Dichlorophenyl)methanesulfonamide is a compound of significant interest in various fields, particularly in medicinal chemistry and biochemistry. This article provides an in-depth exploration of its biological activity, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The chemical formula for this compound is . The compound features a dichlorinated phenyl ring which influences its biological properties through electronic and steric effects. The sulfonamide group plays a crucial role in its interaction with biological targets.
The mechanism of action for this compound involves:
- Enzyme Inhibition : The sulfonamide group can form hydrogen bonds with active site residues of enzymes, leading to inhibition. This is particularly relevant for serine proteases such as trypsin and chymotrypsin, where the compound has demonstrated potent inhibitory activity.
- Receptor Modulation : The positioning of chlorine atoms on the phenyl ring can affect how the compound interacts with receptors, potentially altering receptor function and downstream signaling pathways.
Antimicrobial Properties
Research has indicated that this compound exhibits antimicrobial activity. It has been explored for its potential to combat various bacterial strains, making it a candidate for further development in antibiotic therapies.
Anti-inflammatory Effects
The compound has also been investigated for anti-inflammatory properties, showing promise in reducing inflammation in various biological models. This activity may be beneficial in treating conditions characterized by chronic inflammation.
Case Study 1: Enzyme Inhibition
A study focused on the inhibition of serine proteases demonstrated that this compound effectively inhibited trypsin activity. The inhibition was assessed using kinetic assays, revealing a competitive inhibition pattern with a calculated value indicating strong binding affinity to the enzyme.
Case Study 2: Antimicrobial Activity
Another research effort evaluated the antimicrobial efficacy of this compound against several bacterial strains. The Minimum Inhibitory Concentration (MIC) values were determined through broth dilution methods, showing effectiveness against both Gram-positive and Gram-negative bacteria.
Comparative Analysis with Related Compounds
Compound Name | Structure Type | Biological Activity |
---|---|---|
N-(2-Chlorophenyl)methanesulfonamide | Monochloro derivative | Moderate enzyme inhibition |
N-(4-Amino-2,6-dichlorophenyl)methanesulfonamide | Amino derivative | Antimicrobial and anticancer activities |
This compound | Dichloro derivative | Strong enzyme inhibition and antimicrobial effects |
The unique positioning of chlorine atoms in this compound contributes to its distinct biological activities compared to its analogs .
Properties
IUPAC Name |
(2,6-dichlorophenyl)methanesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7Cl2NO2S/c8-6-2-1-3-7(9)5(6)4-13(10,11)12/h1-3H,4H2,(H2,10,11,12) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUSWTMGLRJUBOE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)CS(=O)(=O)N)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7Cl2NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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